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Compound of Interest

Compound Name: 18:0 Propargyl PC

Cat. No.: B15551497

Essential Safety and Handling Guide for 18:0
Propargyl PC

For researchers, scientists, and drug development professionals, the proper handling of
specialized reagents like 18:0 Propargyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-
propynyl)) is paramount for both personal safety and experimental integrity. This guide provides
immediate, essential information on personal protective equipment (PPE), operational
procedures, and disposal plans to ensure safe and effective use in the laboratory.

Immediate Safety Information

While a specific Safety Data Sheet (SDS) detailing the unique hazards of 18:0 Propargyl PC is
not readily available, a conservative approach to handling is recommended based on data from
similar compounds. The parent compound, 1,2-distearoyl-sn-glycero-3-phosphocholine, is
generally not considered hazardous. However, the introduction of the reactive propargyl group
may alter its toxicological properties. For instance, a similar lipid, 1,2-diheptanoyl-sn-glycero-3-
phosphocholine, is classified as causing skin and eye irritation and is harmful if swallowed.
Furthermore, other propargyl-containing compounds are known to be flammable, toxic, and
corrosive. Therefore, it is crucial to handle 18:0 Propargyl PC with care, assuming it may
possess similar hazards.

Key Physical and Chemical Properties:
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Property Value
Chemical Formula CaeHssNOsP
Molecular Weight 814.17 g/mol
CAS Number 1830366-39-6
Physical Form Powder
Storage Temperature -20°C

Classification

Combustible Solid

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure when handling 18:0

Propargyl PC.

Protective Equipment

Specification and Use

Eye Protection

Chemical safety goggles should be worn to

protect against dust particles.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required to prevent skin contact.

Body Protection

A lab coat or other protective clothing should be
worn to prevent contamination of personal

clothing.

Respiratory Protection

A properly fitted N95 or higher-level respirator
should be used when handling the powder
outside of a certified chemical fume hood to

prevent inhalation.

Operational Plan: Step-by-Step Handling

Procedures

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b15551497?utm_src=pdf-body
https://www.benchchem.com/product/b15551497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Adherence to a strict operational protocol will ensure the safe handling of 18:0 Propargyl PC
from receipt to disposal.

e Receiving and Storage: Upon receipt, inspect the packaging for any damage. Store the
container tightly sealed at -20°C in a designated and properly labeled area.

e Preparation:

o All handling of the powdered form of 18:0 Propargyl PC should be conducted in a
certified chemical fume hood to control exposure.

o Before handling, ensure all necessary PPE is donned correctly.

o Allow the container to equilibrate to room temperature before opening to prevent
condensation.

e Weighing and Aliquoting:

o Use a dedicated, clean spatula and weighing vessel.

o Handle the powder gently to minimize the generation of dust.
e Dissolving:

o If preparing a solution, add the solvent to the pre-weighed 18:0 Propargyl PC powder
slowly to avoid splashing.

o Ensure the chosen solvent is compatible and that the dissolution process is conducted
within the fume hood.

e Use in Experiments:

o Conduct all experimental procedures involving 18:0 Propargyl PC within a chemical fume
hood.

Disposal Plan
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Proper disposal of 18:0 Propargyl PC and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste materials, including unused powder, contaminated labware
(e.g., pipette tips, vials), and PPE, must be segregated as hazardous chemical waste.

» Solid Waste: Collect all solid waste in a clearly labeled, sealed container designated for
hazardous chemical waste.

 Liquid Waste: Collect any solutions containing 18:0 Propargyl PC in a separate, clearly
labeled, and sealed hazardous waste container.

o Disposal Route: All generated hazardous waste must be disposed of through your
institution's official hazardous waste management program. Do not dispose of this material
down the drain or in regular trash.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 18:0 Propargyl PC.
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 To cite this document: BenchChem. [Personal protective equipment for handling 18:0
Propargyl PC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551497#personal-protective-equipment-for-
handling-18-0-propargyl-pc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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